Cas no 1159976-52-9 (Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate)

• Product Name: Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate
• CAS No: 1159976-52-9
• MF: C₁₇H₁₃F₃N₂O₅S₂
• MW: 446.42073225975
• MDL: MFCD06199162
• CID: 4682072
• Update Time: 2025-05-22

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• N-(3-(2-nitrilo-2-((4-(trifluoromethoxy)phenyl)sulfonyl)vinyl)(2-thienyl))ethoxyformamide
• ethyl N-{3-[(1Z)-2-cyano-2-[4-(trifluoromethoxy)benzenesulfonyl]eth-1-en-1-yl]thiophen-2-yl}carbamate
• Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate

• MDL： MFCD06199162
• Inchi： 1S/C17H13F3N2O5S2/c1-2-26-16(23)22-15-11(7-8-28-15)9-14(10-21)29(24,25)13-5-3-12(4-6-13)27-17(18,19)20/h3-9H,2H2,1H3,(H,22,23)/b14-9-
• InChI Key： SVOMNTNYQOHZQG-ZROIWOOFSA-N
• SMILES： S(/C(/C#N)=C\C1C=CSC=1NC(=O)OCC)(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 762
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate

Research Brief on Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate (CAS: 1159976-52-9)

Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate (CAS: 1159976-52-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, exhibits promising biological activities, particularly in the modulation of specific enzymatic pathways. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and efficacy in preclinical models.

The synthesis of Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate involves a multi-step process, including the formation of a thiophene-based intermediate and subsequent introduction of the trifluoromethoxy and cyano groups. The compound's structural features contribute to its high binding affinity for target proteins, as demonstrated in recent crystallographic studies. These studies reveal that the compound interacts with the active site of specific enzymes, leading to inhibition or activation depending on the biological context.

Recent in vitro and in vivo studies have highlighted the compound's potential in treating inflammatory and autoimmune diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate significantly reduces pro-inflammatory cytokine production in macrophage cells. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, Ethyl N-[3-[(Z)-2-cyano-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]thiophen-2-yl]carbamate represents a significant advancement in the development of small-molecule therapeutics. Its unique chemical structure and biological activity profile position it as a promising candidate for treating a range of diseases. Continued research and development will be essential to fully realize its therapeutic potential.